Heat shock 70 kDa protein 1 (391-399)
Description
Heat shock 70 kDa protein 1B
Scientific Research Applications
1. Protein Purification and Cellular Localization
Welch and Feramisco (1985) developed a rapid purification procedure for the mammalian 70-kDa heat-shock proteins, focusing on the constitutive 73-kDa and the stress-induced 72-kDa proteins. Their research highlighted the proteins' affinity for nucleotides and their stress-dependent nuclear and nucleolar distribution in heat-shock-treated mammalian cells (Welch & Feramisco, 1985).
2. Structural Analysis
Sadis, Raghavendra, and Hightower (1990) analyzed the secondary structure of the mammalian 70-kDa heat shock cognate protein using circular dichroism spectroscopy and secondary structure prediction. They found a significant alpha-helix fraction in the protein, contributing to our understanding of the structural features of these proteins (Sadis, Raghavendra, & Hightower, 1990).
3. Chaperone Machinery and Functional Specificity
Kampinga and Craig (2010) explored the functional diversity of the HSP70 proteins, emphasizing the role of J proteins as cofactors that drive this diversity. They highlighted how these proteins modulate polypeptide folding, degradation, and protein-protein interactions (Kampinga & Craig, 2010).
4. Cardioprotective Effects
Radford et al. (1996) demonstrated the cardioprotective effects of the 70-kDa heat shock protein in transgenic mice. They showed enhanced recovery of high-energy phosphate stores and correction of metabolic acidosis in hearts expressing this protein after ischemic stress (Radford et al., 1996).
5. Interaction with Transcription Factors
Rabindran et al. (1994) investigated the association between the heat shock transcription factor (HSF) and the 70-kDa stress protein, revealing insights into the regulation of heat shock protein synthesis and the role of these proteins in stress response (Rabindran et al., 1994).
6. Binding Motifs and Functional Characteristics
Maeda et al. (2007) studied the binding motif of the 70-kDa heat shock protein to peptides, enhancing the understanding of the Hsp70 binding characteristics that may influence diverse cellular and physiological processes (Maeda et al., 2007).
properties
sequence |
LLLLDVAPL |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
Heat shock 70 kDa protein 1 (391-399) |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
